Cas no 1248371-61-0 ((3-Fluorothiophen-2-yl)(o-tolyl)methanol)

• Product Name: (3-Fluorothiophen-2-yl)(o-tolyl)methanol
• CAS No: 1248371-61-0
• MF: C₁₂H₁₁FOS
• MW: 222.278545618057
• MDL: MFCD07775515
• CID: 5216465
• Update Time: 2026-03-06

(3-Fluorothiophen-2-yl)(o-tolyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Fluorothiophen-2-yl)(o-tolyl)methanol
• (5-fluoro-2-methylphenyl)-thiophen-2-ylmethanol

• MDL： MFCD07775515
• Inchi： 1S/C12H11FOS/c1-8-4-2-3-5-9(8)11(14)12-10(13)6-7-15-12/h2-7,11,14H,1H3
• InChI Key： RGDZGDFLOUHLBB-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(C1C=CC=CC=1C)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 2.9
• Topological Polar Surface Area: 48.5

Additional information on (3-Fluorothiophen-2-yl)(o-tolyl)methanol

Introduction to (3-Fluorothiophen-2-yl)(o-tolyl)methanol (CAS No: 1248371-61-0)

(3-Fluorothiophen-2-yl)(o-tolyl)methanol, identified by its CAS number 1248371-61-0, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a thiophene ring substituted with a fluorine atom at the 3-position and an o-tolyl group at the 2-position, exhibits unique chemical properties that make it a valuable intermediate in the development of various chemical entities.

The structural composition of (3-Fluorothiophen-2-yl)(o-tolyl)methanol includes a methanol functional group, which provides a versatile site for further chemical modifications. The presence of both fluorine and tolyl groups enhances its reactivity and makes it a promising candidate for applications in medicinal chemistry and material science. The fluorine atom, in particular, is known for its ability to influence the electronic properties of adjacent atoms, thereby affecting the overall behavior of the molecule.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophenes are heterocyclic compounds that have been extensively studied for their potential in drug development. The introduction of fluorine into the thiophene ring can modulate its pharmacokinetic properties, making it more suitable for therapeutic applications. Additionally, the o-tolyl group contributes to the steric and electronic environment of the molecule, further enhancing its utility as a building block in synthetic chemistry.

One of the most compelling aspects of (3-Fluorothiophen-2-yl)(o-tolyl)methanol is its role as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel pharmacological agents targeting various diseases. For instance, studies have shown that derivatives of this molecule exhibit inhibitory effects on certain enzymes and receptors, making them candidates for treating conditions such as cancer and inflammation.

The methanol moiety in (3-Fluorothiophen-2-yl)(o-tolyl)methanol also plays a crucial role in its reactivity. It can undergo various transformations, including oxidation, reduction, and esterification, allowing chemists to tailor its properties for specific applications. This flexibility makes it an indispensable tool in synthetic laboratories where precise control over molecular structure is essential.

The pharmaceutical industry has been particularly interested in fluorinated thiophenes due to their potential as drug candidates. Fluorine atoms are known to improve metabolic stability, bioavailability, and binding affinity of drug molecules. By incorporating fluorine into thiophene derivatives like (3-Fluorothiophen-2-yl)(o-tolyl)methanol, researchers aim to enhance the efficacy and safety of new drugs.

In addition to pharmaceutical applications, (3-Fluorothiophen-2-yl)(o-tolyl)methanol has found utility in material science. Its unique electronic properties make it suitable for use in organic electronics, including light-emitting diodes (LEDs) and organic photovoltaics. The ability to fine-tune these properties through chemical modification allows for the development of advanced materials with tailored functionalities.

The synthesis of (3-Fluorothiophen-2-yl)(o-tolyl)methanol involves multi-step reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cross-coupling reactions such as Suzuki-Miyaura coupling and Buchwald-Hartwig coupling, which are widely used in constructing complex organic molecules. These methods allow for the efficient introduction of both fluorine and tolyl groups onto the thiophene core.

The importance of (3-Fluorothiophen-2-yl)(o-tolyl)methanol cannot be overstated in modern chemistry. Its versatility as a building block has led to numerous applications across different fields. As research continues to uncover new uses for this compound, its significance is expected to grow even further.

In conclusion, (3-Fluorothiophen-2-yl)(o-tolyl)methanol (CAS No: 1248371-61-0) is a multifaceted compound with broad utility in pharmaceuticals and materials science. Its unique structural features make it an invaluable asset for chemists working on drug development and advanced materials. With ongoing research exploring its potential applications, this molecule is poised to play an increasingly important role in scientific advancements.